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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available research on the specific biological activities and quantitative

cytotoxicity of Dibritannilactone B is currently limited.[1] This guide provides a framework for

its preliminary cytotoxicity screening based on established methodologies for analogous

sesquiterpene lactones isolated from Inula britannica.[2]

Introduction
Dibritannilactone B is a sesquiterpene lactone isolated from the plant Inula britannica, a

species with a history in traditional medicine.[1] Sesquiterpene lactones as a class are

recognized for their diverse and potent biological activities, including anti-inflammatory,

cytotoxic, and antimicrobial effects.[3] Compounds derived from Inula britannica have

demonstrated a range of properties such as anti-inflammatory, anticancer, antioxidant,

neuroprotective, and hepatoprotective effects.[4] Given its classification and origin,

Dibritannilactone B is a compound of significant interest for its potential therapeutic

applications, particularly in oncology and inflammatory diseases.[2] This technical guide

outlines the foundational knowledge and standardized protocols for conducting a preliminary

cytotoxicity screening of Dibritannilactone B.
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While specific IC50 values for Dibritannilactone B are not available in published literature, the

following table presents data for other cytotoxic sesquiterpene lactones isolated from Inula

britannica to provide a contextual framework.[2][5]

Compound Name Cell Line(s)
Cytotoxic Activity
(IC50 in µM)

Reference(s)

Ergolid
Human tumor cell

lines

Not specified in

available abstracts
[5]

8-epi-helenalin
Human tumor cell

lines

Not specified in

available abstracts
[5]

Bigelovin
Human tumor cell

lines

Not specified in

available abstracts
[5]

4α,6α-

dihydroxyeudesman-

8β,12-olide

Human tumor cell

lines

Not specified in

available abstracts
[5]

Note: This table is illustrative of compounds from the same plant source and does not

represent data for Dibritannilactone B.[1]

Hypothetical Signaling Pathways
Based on the known activities of other sesquiterpene lactones, Dibritannilactone B may

influence key cellular signaling pathways central to inflammation and apoptosis, such as NF-κB

and the intrinsic apoptotic pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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